Cas no 339289-02-0 (4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid)

• Product Name: 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid
• CAS No: 339289-02-0
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 3105930
• PubChem ID: 3772457
• Update Time: 2025-06-20

4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid
• EN300-06022
• CS-0345346
• G34500
• Z45512377
• 339289-02-0
• AKOS001044577
• CHEMBL5488681
• 4-(4-methyl-3-nitrophenylsulfonamido)benzoic acid
• 4-(4-methyl-3-nitrobenzenesulfonamido)benzoic acid
• 4-((4-Methyl-3-nitrophenyl)sulfonamido)benzoic acid
• 4-(4-methyl-3-nitrobenzenesulfonamido)benzoicacid
• 4-[(4-methyl-3-nitrophenyl)sulfonylamino]benzoic acid

• Inchi： 1S/C14H12N2O6S/c1-9-2-7-12(8-13(9)16(19)20)23(21,22)15-11-5-3-10(4-6-11)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key： KHUKDESFCVFPAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 336.04160728Da
• Monoisotopic Mass: 336.04160728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid

Introduction to 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid (CAS No. 339289-02-0)

4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid, identified by the chemical compound code CAS No. 339289-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid, particularly its aromatic ring system and functional groups, contribute to its potential utility in various biochemical pathways and therapeutic applications.

The molecular structure of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid consists of a benzoic acid core substituted with a 4-methyl-3-nitro-benzenesulfonylamino moiety. This substitution pattern imparts distinct chemical properties that make the compound an attractive candidate for further investigation. The presence of both a nitro group and a sulfonyl amino group enhances its reactivity and binding affinity, which are critical factors in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid has been identified as a potential modulator of such pathways due to its structural similarity to known bioactive molecules. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory cascade.

One of the most compelling aspects of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid is its ability to interact with proteins and enzymes in a highly selective manner. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Researchers have been exploring its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators.

The synthesis of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled chemists to construct the complex molecular framework efficiently. These synthetic methodologies are not only crucial for producing sufficient quantities of the compound for research purposes but also for optimizing its pharmacological properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid at the molecular level. Molecular docking studies have been conducted to predict how this compound interacts with target proteins, providing valuable insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds quickly and identify promising candidates for further validation.

In clinical settings, the potential therapeutic applications of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid are being evaluated through preclinical studies. These studies aim to assess its safety profile, pharmacokinetics, and pharmacodynamics in animal models before human trials can be initiated. The results from these studies will provide critical data on whether this compound can be translated into a viable drug candidate for treating inflammatory diseases, pain disorders, or other conditions where modulating immune responses is beneficial.

The role of 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid in drug discovery is also highlighted by its ability to serve as a scaffold for designing novel derivatives with enhanced properties. By modifying specific functional groups or introducing new ones, chemists can generate libraries of compounds that may exhibit improved efficacy or reduced toxicity compared to the parent molecule. This approach leverages the structural diversity inherent in organic chemistry to explore new therapeutic avenues.

As research continues to uncover new biological targets and mechanisms, the demand for specialized compounds like 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid is expected to grow. The intersection of medicinal chemistry, biochemistry, and computational biology has created an environment where innovative molecules can be rapidly developed and tested. This interdisciplinary approach is essential for addressing complex diseases and improving patient outcomes.

In conclusion, 4-(4-Methyl-3-nitro-benzenesulfonylamino)-benzoic acid (CAS No. 339289-02-0) represents a significant advancement in the field of pharmaceutical research. Its unique structural features, potential biological activities, and synthetic accessibility make it a valuable tool for scientists investigating new treatments for various diseases. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the development of next-generation therapeutics.